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Compound of Interest

Compound Name: Mps1-IN-4

Cat. No.: B12406334 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for a compound explicitly named "Mps1-IN-4"

is publicly available. The following information is based on the available data for a closely

related compound, Mps1-IN-1, and should be treated as a general guideline. Researchers,

scientists, and drug development professionals must locate and adhere to the specific SDS for

the exact compound in use.

This guide provides essential safety and logistical information for the proper handling and

disposal of Mps1 kinase inhibitors, with a focus on procedural, step-by-step guidance.

Quantitative Data Summary
The following table summarizes the known hazard and physical property data for Mps1-IN-1,

which may serve as a reference point in the absence of specific data for Mps1-IN-4.
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Property Value Reference

Chemical Formula C₂₈H₃₃N₅O₄S [1]

Molecular Weight 535.66 g/mol [1][2]

GHS Hazard Statements H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life

with long lasting effects
[1]

Precautionary Statements
P264: Wash skin thoroughly

after handling
[1]

P270: Do not eat, drink or

smoke when using this product
[1]

P273: Avoid release to the

environment
[1]

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell

[1]

P330: Rinse mouth [1]

P391: Collect spillage [1]

P501: Dispose of

contents/container to an

approved waste disposal plant

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[1]

Experimental Protocols: Proper Disposal
Procedures
The following step-by-step protocol is a general guideline for the disposal of Mps1 kinase

inhibitors like Mps1-IN-4, based on the known hazards of similar compounds. Always consult
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the specific Safety Data Sheet (SDS) for the compound you are using and adhere to your

institution's and local regulations for chemical waste disposal.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety goggles with side-shields, protective gloves

(chemically resistant, e.g., nitrile), and a lab coat.[1]

2. Waste Collection:

Solid Waste: Collect unused or expired solid Mps1-IN-4 in a clearly labeled, sealed container

designated for chemical waste.

Liquid Waste (Solutions):

Collect all solutions containing Mps1-IN-4 in a dedicated, sealed, and clearly labeled

hazardous waste container.

Do not mix with other incompatible waste streams.[1]

Contaminated Materials:

Dispose of all contaminated items (e.g., pipette tips, vials, gloves, absorbent paper) in a

designated solid hazardous waste container.

3. Spill Management:

In case of a spill, avoid generating dust.

For small spills, carefully absorb the material with an inert absorbent material (e.g.,

vermiculite, sand).

Collect the absorbed material and place it in a sealed, labeled container for hazardous

waste.[3]

Clean the spill area thoroughly.

4. Environmental Precautions:
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Crucially, avoid release to the environment.[1] This compound is classified as very toxic to

aquatic life with long-lasting effects.[1]

Do not dispose of Mps1-IN-4 down the drain or in general trash.

5. Final Disposal:

All waste containers (solid, liquid, and contaminated materials) must be disposed of through

an approved hazardous waste disposal facility.[1]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Mandatory Visualization
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Mps1-IN-4 Disposal Workflow
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Caption: Workflow for the proper disposal of Mps1-IN-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406334#mps1-in-4-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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